Cas no 313275-19-3 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-chloro-5-nitrobenzamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-chloro-5-nitrobenzamide
• CAS No: 313275-19-3
• MF: C₂₀H₁₃ClN₄O₃
• MW: 392.795222997665
• CID: 6265189
• PubChem ID: 3931511
• Update Time: 2025-05-30

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-chloro-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-chloro-5-nitrobenzamide
• Oprea1_268477
• ChemDiv1_002763
• SR-01000426622
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-2-chloro-5-nitrobenzamide
• ChemDivAM_000094
• F0015-0328
• AKOS024574108
• 313275-19-3
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide
• HMS594N13
• SR-01000426622-1
• N-[2-(1H-benzimidazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide

• Inchi： 1S/C20H13ClN4O3/c21-15-10-9-12(25(27)28)11-14(15)20(26)24-16-6-2-1-5-13(16)19-22-17-7-3-4-8-18(17)23-19/h1-11H,(H,22,23)(H,24,26)
• InChI Key： CFTKJWSFAAQDPZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(NC1=CC=CC=C1C1=NC2C=CC=CC=2N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 392.068
• Monoisotopic Mass: 392.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 104Ų

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-chloro-5-nitrobenzamide

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-chloro-5-nitrobenzamide (CAS No. 313275-19-3): An Overview

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-chloro-5-nitrobenzamide (CAS No. 313275-19-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse pharmacological properties, including anxiolytic, sedative, and anticonvulsant effects. The presence of the chloro and nitro substituents on the benzene ring further enhances its reactivity and biological potential.

The chemical structure of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-chloro-5-nitrobenzamide is characterized by a benzodiazepine core linked to a substituted benzene ring. The chloro group at the 2-position and the nitro group at the 5-position are key functional groups that contribute to its unique properties. These substituents can influence the compound's solubility, stability, and interactions with biological targets, making it a valuable candidate for various pharmaceutical applications.

Recent research has focused on the potential therapeutic applications of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-chloro-5-nitrobenzamide. Studies have shown that this compound exhibits significant activity against various bacterial strains, making it a promising candidate for the development of new antibiotics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-chloro-5-nitrobenzamide effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

In addition to its antibacterial properties, N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-chloro-5-nitrobenzamide has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-chloro-5-nitrobenzamide could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of N-2-(1H-1,3-benzodiazol-2-y l)phenyl - 2 - chloro - 5 - nitrobenzamide have also been extensively studied. In vivo experiments in animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. The presence of the chloro and nitro substituents enhances its lipophilicity, allowing it to cross biological membranes more efficiently. This property is crucial for ensuring effective drug delivery to target tissues.

Toxicity studies have indicated that N - 2 - ( 1 H - 1 , 3 - benzodiazol - 2 - yl ) phenyl - 2 - chloro - 5 - nitrobenzamide has a low toxicity profile at therapeutic doses. In acute toxicity tests, no significant adverse effects were observed in animals administered with this compound. However, chronic exposure studies are still ongoing to fully evaluate its long-term safety.

The synthesis of N - 2 - ( 1 H - 1 , 3 - benzodiazol - 2 - yl ) phenyl - 2 - chloro - 5 - nitrobenzamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 4-amino-N-(4-chlorophenyl)-3-nitrobenzamide with glycine ethyl ester hydrochloride followed by cyclization to form the benzodiazepine ring. This process can be optimized using modern synthetic techniques such as microwave-assisted synthesis and catalytic methods.

In conclusion, N - 2 - ( 1 H - 1 , 3 - benzodiazol - yl ) phenyl - chloro nitrobenzamide (CAS No. 313275 - ) is a versatile compound with promising applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development in areas such as antibiotic discovery and cancer therapy. Ongoing studies continue to explore its full potential and optimize its use in clinical settings.